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Introduction

[*8F]Fallypride is a high-affinity positron emission tomography (PET) radioligand used for the
guantification of dopamine D2/D3 receptors in both striatal and extrastriatal brain regions.[1][2]
Its relatively long half-life of 110 minutes allows for extended scan durations, which is crucial for
the reliable quantification of receptor binding.[1] The Simplified Reference Tissue Model
(SRTM) is a widely accepted kinetic model for analyzing dynamic [t8F]fallypride PET data, as
it does not require invasive arterial blood sampling.[3][4] This document provides detailed
application notes and protocols for the use of SRTM in the analysis of [*8F]fallypride PET
studies.

Core Concepts of SRTM for [*8F]Fallypride

The SRTM is a three-compartment model that simplifies the kinetic analysis by using a
reference region, devoid of specific receptor binding, to estimate the non-displaceable uptake
of the radiotracer.[3] For [*8F]fallypride studies, the cerebellum is the most commonly used
reference region.[3][4] The primary outcome measure of the SRTM is the non-displaceable
binding potential (BPND), which reflects the density of available D2/D3 receptors.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b043967?utm_src=pdf-interest
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5849871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185884/
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2840194/
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2840194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following tables summarize key quantitative data derived from [18F]fallypride PET studies
using the SRTM.

Table 1: [*®F]Fallypride Binding Potential (BPND) in Healthy Subjects (Medication-Free)

Brain Region Mean BPND (SRTM) Standard Deviation
Putamen 22.2 4.9

Thalamus 2.11 0.57

Temporal Cortex (GTi) 0.77 0.30

Data sourced from a study with 50 medication-free subjects and a 180-minute scan duration.[1]

Table 2: Impact of Scan Duration on Putamen BPND Estimation (SRTM)

Scan Duration Reduction Mean BPND Underestimation (%)
First 10 minutes (180 to 170 min) -0.58%
60 minutes (180 to 120 min) -5.76%

This data highlights the importance of adequate scan duration for accurate quantification in
receptor-rich regions like the putamen.[1]

Table 3: Comparison of Reference Tissues for SRTM Analysis

Reference Tissue Key Finding

Commonly used and validated reference region.
[3]

Cerebellum

Produced significantly greater sample variance

Visual Cortex )
in BPND compared to the cerebellum.[3]

Showed similar BPND values and sample
White Matter variance to the cerebellum and may be a

reasonable alternative.[3][5]
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Experimental Protocols
[*8F]Fallypride PET Imaging Protocol

This protocol is a synthesis of methodologies reported in peer-reviewed publications.[1][3][4]
e Subject Preparation:

o Subijects should be free of any centrally acting substances or drugs that may interfere with
the dopaminergic system for a specified period (e.g., at least 6 months).[1]

o Adrug screening should be performed prior to the scan.[1]
o Informed consent must be obtained from all participants.
» Radiotracer Administration:
o Abolus injection of [8F]fallypride (~185 MBq + 5%) is administered intravenously.[3]
o PET Data Acquisition:
o Dynamic emission data acquisition is initiated simultaneously with the bolus injection.[6]

o Atotal scan duration of at least 180 minutes is recommended to ensure that transient
equilibrium is reached, especially in high-receptor density regions like the putamen.[1][7]

o The acquisition is typically performed in 3D mode.[4]

o Atransmission scan (e.g., using a ¢8Ge/®8Ga rod source) is performed for attenuation
correction.[3]

o The dynamic data is framed into a sequence of time intervals (e.g., initially short frames of
60 seconds, followed by longer frames of 120 seconds or more).[6]

e Image Reconstruction and Pre-processing:

o PET data are corrected for decay, attenuation, and scatter.[3]
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o Images are reconstructed using an iterative algorithm such as Ordered Subsets
Expectation Maximization (OSEM).[3]

o Motion correction is applied to the dynamic PET images.[3]

o The motion-corrected PET images are co-registered to the subject's structural MRI.[3]

SRTM Data Analysis Protocol

e Region of Interest (ROI) Definition:

o Anatomical ROls for target regions (e.g., putamen, caudate, thalamus, cortical areas) and
the reference region (cerebellum) are delineated on the co-registered MRI.

o Time-Activity Curve (TAC) Generation:

o Time-radioactivity data are extracted from the ROls for the entire dynamic scan to
generate TACs for each region.[3]

e SRTM Kinetic Modeling:
o The TACs from the target and reference regions are used as input for the SRTM.
o Kinetic modeling is performed using specialized software (e.g., PMOD, SPM).[2]

o The model fits the data to estimate the kinetic parameters, including the primary outcome
measure, BPND.

Visualizations
Dopamine D2/D3 Receptor Signaling with [*8F]Fallypride

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5849871/
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Presynaptic Neuron Synaptic Cleft

Action
Dopamine Potential Dopamine .
y F—— Dopamine .
Vesicles Release B B*ds-.

Competitively

Postsynaptic Neuron

D2/D3 Receptor

Signal

Transduction

[*8F]Fallypride

Click to download full resolution via product page

Caption: Competitive binding of [*®F]Fallypride and endogenous dopamine to postsynaptic

D2/D3 receptors.

Experimental Workflow for SRTM Analysis of

[*8F]Fallypride PET Data
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Caption: Step-by-step workflow for SRTM analysis of [*8F]fallypride PET data from acquisition
to quantification.
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Caption: Logical flow of inputs and outputs for the Simplified Reference Tissue Model (SRTM).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fallypride-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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